Cas no 1334374-92-3 (1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide)

• Product Name: 1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide
• CAS No: 1334374-92-3
• MF: C₁₅H₁₄F₂N₂O₃S
• MW: 340.345069408417
• CID: 6245595
• PubChem ID: 56724437
• Update Time: 2025-05-19

1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide
• AKOS024533260
• VU0533008-1
• SR-01000926871
• F6125-3576
• 1334374-92-3
• SR-01000926871-1
• 1-(3,4-difluorobenzoyl)-N-(2-oxotetrahydrothiophen-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C15H14F2N2O3S/c16-10-2-1-8(5-11(10)17)14(21)19-6-9(7-19)13(20)18-12-3-4-23-15(12)22/h1-2,5,9,12H,3-4,6-7H2,(H,18,20)
• InChI Key： GPYVHFFIFIOTJV-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)NC(C1CN(C(C2C=CC(=C(C=2)F)F)=O)C1)=O)=O

Computed Properties

• Exact Mass: 340.06931981g/mol
• Monoisotopic Mass: 340.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide

Comprehensive Overview of 1-(3,4-Difluorobenzoyl)-N-(2-Oxothiolan-3-yl)Azetidine-3-Carboxamide (CAS No. 1334374-92-3)

The compound 1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide (CAS No. 1334374-92-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a difluorobenzoyl moiety and a 2-oxothiolan-3-yl group, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique pharmacophore, which may contribute to binding affinity and selectivity in target interactions.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. This compound's azetidine-3-carboxamide core aligns with current trends in fragment-based drug design, a strategy often highlighted in AI-driven drug discovery platforms. Its structural features suggest potential applications in addressing protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

The 3,4-difluorophenyl component of this molecule is noteworthy due to its electron-withdrawing properties, which can enhance metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Pharmaceutical scientists frequently search for compounds with improved bioavailability and blood-brain barrier permeability, making this derivative a candidate for CNS-targeted therapies. Computational chemistry studies, including molecular docking simulations, could further elucidate its binding modes with biological targets.

From a synthetic chemistry perspective, the thiolactam (2-oxothiolan-3-yl) moiety presents intriguing possibilities for click chemistry applications or as a proteolysis-targeting chimera (PROTAC) linker. These aspects resonate with the growing interest in targeted protein degradation technologies. The compound's carboxamide group also offers versatility for further derivatization, aligning with modern structure-activity relationship (SAR) optimization strategies.

Analytical characterization of 1334374-92-3 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are essential for verifying purity and structure—key concerns for researchers sourcing compounds for high-throughput screening campaigns. The compound's HPLC chromatogram and spectral data would be critical quality indicators for procurement specialists.

In the context of green chemistry initiatives, researchers are investigating sustainable synthetic routes for such heterocyclic systems. The environmental impact of fluorinated compounds remains a discussion point, with particular attention to persistence and bioaccumulation potential. However, the controlled use of such molecules in medicinal chemistry continues under rigorous REACH compliance frameworks.

The patent landscape surrounding azetidine-carboxamide derivatives has expanded significantly, reflecting their therapeutic potential. While 1334374-92-3 itself may not yet have clinical data, structurally related compounds appear in patents covering kinase inhibitors and GPCR modulators. This connection makes it valuable for scaffold hopping approaches in intellectual property strategies.

For laboratory handling, proper material safety data sheets (MSDS) should always be consulted. Although not classified as hazardous under standard protocols, appropriate personal protective equipment (PPE) is recommended when working with this compound, consistent with general laboratory best practices for organic synthesis.

The commercial availability of 1-(3,4-difluorobenzoyl)-N-(2-oxothiolan-3-yl)azetidine-3-carboxamide through specialty chemical suppliers facilitates research accessibility. Pricing and bulk synthesis options vary depending on purity requirements (typically 95-98% by HPLC) and scale. Researchers often search for custom synthesis services to obtain analogs for comparative studies.

Emerging applications in chemical biology probe development may further elevate interest in this compound class. Its potential as a covalent inhibitor precursor or photoaffinity labeling reagent warrants investigation, particularly for mapping allosteric binding sites—a frontier in drug discovery. These directions align with the increasing focus on undruggable targets in the pharmaceutical industry.